Cas no 1096997-27-1 (1-(2-Methylbutanoyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid)

• Product Name: 1-(2-Methylbutanoyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid
• CAS No: 1096997-27-1
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 5692975
• PubChem ID: 43325458
• Update Time: 2023-10-13

1-(2-Methylbutanoyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-85810
• 1-(2-methylbutanoyl)-1,2,3,4-tetrahydroquinoline-6-carboxylicacid
• Z381405760
• 1-(2-methylbutanoyl)-3,4-dihydro-2H-quinoline-6-carboxylic acid
• CS-0263261
• 1-(2-methylbutanoyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid
• 1096997-27-1
• AKOS005875300
• 6-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-1-(2-methyl-1-oxobutyl)-
• 1-(2-Methylbutanoyl)-1,2,3,4-tetrahydroquinoline-6-carboxylic acid

• Inchi： 1S/C15H19NO3/c1-3-10(2)14(17)16-8-4-5-11-9-12(15(18)19)6-7-13(11)16/h6-7,9-10H,3-5,8H2,1-2H3,(H,18,19)
• InChI Key： SVNWRBDOKXLMRM-UHFFFAOYSA-N
• SMILES： O=C(C(C)CC)N1C2C=CC(C(=O)O)=CC=2CCC1

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 515.4±50.0 °C(Predicted)
• pka: 4.44±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids